Cas no 88766-66-9 (3H-Pyrazole, 4-(difluoromethylene)-4,5-dihydro-)

• Product Name: 3H-Pyrazole, 4-(difluoromethylene)-4,5-dihydro-
• CAS No: 88766-66-9
• MF: C₄H₄F₂N₂
• MW: 118.084767341614
• CID: 621881
• PubChem ID: 71320140
• Update Time: 2025-04-19

3H-Pyrazole, 4-(difluoromethylene)-4,5-dihydro- Chemical and Physical Properties

Names and Identifiers

• 3H-Pyrazole, 4-(difluoromethylene)-4,5-dihydro-
• 4-(difluoromethylidene)-3,5-dihydropyrazole
• 3H-Pyrazole,4-(difluoromethylene)-4,5-dihydro
• 4-(difluoromethylene)-1-pyrazoline
• 4-(difluoromethylene)-4,5-dihydro-3H-pyrazole
• 88766-66-9
• 4-(Difluoromethylidene)-4,5-dihydro-3H-pyrazole
• DTXSID70750121

• Inchi： 1S/C4H4F2N2/c5-4(6)3-1-7-8-2-3/h1-2H2
• InChI Key： WRRGHGPLUMCUIU-UHFFFAOYSA-N
• SMILES： F/C(=C1\CN=NC\1)/F

Computed Properties

• Exact Mass: 118.03400
• Monoisotopic Mass: 118.03425446g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 24.7Ų

Experimental Properties

• Density: 1.41±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 77.0±35.0 ºC (760 Torr),
• Flash Point: 0.3±25.9 ºC,
• Solubility: Slightly soluble (6.7 g/l) (25 º C),
• PSA: 24.72000
• LogP: 0.47400

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketene acetals